2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-3-(2,4,6-trifluorophenyl)benzoic acid
• InChI: InChI=1S/C14H9F3O3/c1-20-13-8(3-2-4-9(13)14(18)19)12-10(16)5-7(15)6-11(12)17/h2-6H,1H3,(H,18,19)
• InChI Key: WNPNLZQPMDKJTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1C(=O)O)C2=C(C=C(C=C2F)F)F
• Molecular Formula: C14H9F3O3
• DSSTOX Substance ID: DTXSID50690571
• Molecular Weight: 282.21 g/mol
• CAS RN: 1261923-10-7

Description

2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid (TFPA) is an organic compound that has been widely used in scientific research and laboratory experiments. It has a variety of applications that make it a valuable tool in the laboratory.

Mechanism of Action

2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% acts as a reversible inhibitor of enzymes and proteins. It binds to the active site of the enzyme or protein and blocks its activity. Additionally, 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can bind to receptors on the surface of cells and modulate their activity.
Biochemical and Physiological Effects
2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and leukotrienes, respectively. Additionally, 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been shown to inhibit the activity of several protein kinases, such as Akt and ERK, which are involved in the regulation of cell proliferation and survival.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% in laboratory experiments is its high purity (95%). This makes it an ideal tool for the synthesis of novel compounds and for studying enzyme inhibition and protein-protein interactions. Additionally, 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% is relatively inexpensive and easy to obtain. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can be toxic and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% in scientific research and laboratory experiments. For example, it could be used in the development of new drugs and drug delivery systems. Additionally, it could be used in the study of cell signaling pathways and gene expression. Additionally, it could be used in the study of enzyme inhibition and protein-protein interactions. Finally, it could be used in the development of new analytical techniques and methods for the detection and quantification of proteins and other biomolecules.

Synthesis Methods

2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized by a variety of methods, including the reaction of 2-methoxy-3-(2,4,6-trifluorophenyl)benzoic anhydride with a primary amine in the presence of a base. It can also be synthesized by reaction of 2-methoxy-3-(2,4,6-trifluorophenyl)benzoic acid with an alkyl halide in the presence of a base. Additionally, 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized by reaction of a primary amine with 2-methoxy-3-(2,4,6-trifluorophenyl)benzoic anhydride in the presence of a base.

Scientific Research Applications

2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including in the synthesis of novel compounds, in the study of enzyme inhibition and protein-protein interactions, and in the study of drug-target interactions. It has also been used in the synthesis of pharmaceuticals, including antimalarial drugs, antiviral drugs, and antibiotics. Additionally, 2-Methoxy-3-(2,4,6-trifluorophenyl)benzoic acid, 95% has been used in the study of cell signaling pathways and in the study of gene expression.